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Introduction

Peptidyl-prolyl cis-trans isomerase NIMA-interacting 1 (PIN1) is a critical enzyme that regulates

the function of numerous proteins involved in cell signaling, proliferation, and survival.[1] By

catalyzing the cis-trans isomerization of phosphorylated serine/threonine-proline (pSer/Thr-Pro)

motifs, PIN1 acts as a molecular switch, influencing protein conformation, activity, and stability.

[2][3] Its overexpression and overactivation are implicated in a variety of human cancers,

making it a compelling target for therapeutic intervention.[4][5] The development of small

molecule inhibitors that can modulate PIN1 activity is a key focus in drug discovery.[6][7]

Isothermal Titration Calorimetry (ITC) is a powerful biophysical technique used to directly

measure the heat changes associated with molecular interactions.[8][9] This method allows for

the complete thermodynamic characterization of a binding event in a single experiment,

providing the binding affinity (K_D), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of the

interaction.[10] As a label-free, in-solution technique, ITC is an indispensable tool in drug

discovery for validating hits, characterizing lead compounds, and understanding the driving

forces behind protein-ligand recognition.[11]
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These application notes provide a detailed protocol for utilizing ITC to determine the binding

affinity of ligands to the PIN1 protein, offering researchers a robust method for screening and

characterizing potential inhibitors.

PIN1 Signaling Pathway
PIN1 is a key regulator of major signaling pathways that are often dysregulated in cancer. It

integrates and amplifies oncogenic signals, impacting cell cycle progression, apoptosis, and

cell motility. The following diagram illustrates the central role of PIN1 in modulating these

critical cellular processes.[12][13][14]
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Prepare Dialysis/ITC Buffer
(e.g., PBS, pH 7.4)

Prepare PIN1 Protein Solution
(e.g., 20 µM in ITC buffer)

Dialyze Protein and Ligand
against ITC Buffer

Prepare Ligand Solution
(e.g., 200 µM in ITC buffer)

Set up ITC Instrument
(Temperature, Stirring Speed)

Load PIN1 into Sample Cell
and Ligand into Syringe

Perform Titration Experiment
(Inject Ligand into Sample Cell)

Acquire Raw Data
(Heat Pulses vs. Time)

Analyze Data:
- Integrate heat pulses
- Fit to a binding model

Determine Thermodynamic Parameters
(K_D, ΔH, ΔS, n)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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